molecular formula C12H11NO4S B8323479 4-hydroxy-1-(4-(methylsulfonyl)phenyl)pyridin-2(1H)-one

4-hydroxy-1-(4-(methylsulfonyl)phenyl)pyridin-2(1H)-one

Cat. No.: B8323479
M. Wt: 265.29 g/mol
InChI Key: HRJFEFHOQBDDMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-hydroxy-1-(4-(methylsulfonyl)phenyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11NO4S

Molecular Weight

265.29 g/mol

IUPAC Name

4-hydroxy-1-(4-methylsulfonylphenyl)pyridin-2-one

InChI

InChI=1S/C12H11NO4S/c1-18(16,17)11-4-2-9(3-5-11)13-7-6-10(14)8-12(13)15/h2-8,14H,1H3

InChI Key

HRJFEFHOQBDDMT-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)N2C=CC(=CC2=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirring suspension of 4-(benzyloxy)-1-(4-(methylsulfonyl)phenyl)-pyridine-2(1H)-one (3.0 g, 8.44 mmol) and palladium on activated carbon (1.63 g, 10 wt. %, wet, Aldrich) in THF (150 mL) and methanol (250 mL) was under hydrogen (balloon) for 1 hr. The resulting mixture was purged with nitrogen and then diluted with THF (150 mL) and methanol (50 mL). After stirring under nitrogen for 30 min, the mixture was filtered through a pad of CELITE® 545 filter aid and the filtrate was evaporated under reduced pressure to give 2.28 g crude product as a dark greenish solid. MS (ESI) 266 (M+H).
Name
4-(benzyloxy)-1-(4-(methylsulfonyl)phenyl)-pyridine-2(1H)-one
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.63 g
Type
catalyst
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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